4-fluoro-N-(4-{[6-(1H-imidazol-1-yl)-2-methyl-4-pyrimidinyl]amino}phenyl)benzamide

• IUPAC Name: 4-fluoro-N-[4-[(6-imidazol-1-yl-2-methylpyrimidin-4-yl)amino]phenyl]benzamide
• InChI: InChI=1S/C21H17FN6O/c1-14-24-19(12-20(25-14)28-11-10-23-13-28)26-17-6-8-18(9-7-17)27-21(29)15-2-4-16(22)5-3-15/h2-13H,1H3,(H,27,29)(H,24,25,26)
• InChI Key: WKHGELPUUKKXPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2C=CN=C2)NC3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C21H17FN6O
• Molecular Weight: 388.4 g/mol

Description

4-fluoro-N-(4-{[6-(1H-imidazol-1-yl)-2-methyl-4-pyrimidinyl]amino}phenyl)benzamide is a useful research compound. Its molecular formula is C21H17FN6O and its molecular weight is 388.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 388.14478735 g/mol and the complexity rating of the compound is 535. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Evaluation

Synthesis and Biological Evaluation of Substituted Compounds : Compounds with similar structural elements have been synthesized and evaluated for their affinity and selectivity towards specific receptors, such as the peripheral benzodiazepine receptors (PBRs). These studies contribute to the understanding of receptor binding and potential therapeutic applications in neurodegenerative disorders (Fookes et al., 2008).

Development of Fluorinated Derivatives : The synthesis of fluoromethylated and trifluoromethylated derivatives, including imidazo[1,2-a]pyrimidines and benzimidazo[1,2-a]pyrimidines, explores the role of fluorination in enhancing biological activity and pharmacological properties (Jismy et al., 2019).

Antimicrobial and Antiviral Applications

Antimicrobial Activity : Research on fluorobenzamides containing thiazole and thiazolidine frameworks has shown promising antimicrobial activity. The presence of a fluorine atom in these compounds enhances their effectiveness against various microbial strains (Desai et al., 2013).

Antiavian Influenza Virus Activity : Benzamide-based compounds have been synthesized and shown remarkable activity against the avian influenza virus, highlighting their potential as antiviral agents. These studies contribute to the search for new treatments for viral infections (Hebishy et al., 2020).

Neurodegenerative and Neuropsychiatric Disease Treatment

Inhibitors for Cognitive Impairment : A diverse set of compounds has been designed and synthesized as inhibitors for treating cognitive deficits associated with neurodegenerative and neuropsychiatric diseases. These inhibitors target specific enzymes or receptors to modulate brain function and improve cognitive performance (Li et al., 2016).